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(E)-2-cyano-3-(7-methyl-2-(piperidin-1-yl)quinolin-3-yl)acrylamide

Name: (E)-2-cyano-3-(7-methyl-2-(piperidin-1-yl)quinolin-3-yl)acrylamide
Brand: Smolecule
SKU: S8004296
Rating: 5 (6 reviews)

Catalog No.

S8004296

CAS No.

M.F

C19H20N4O

M. Wt

320.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(E)-2-cyano-3-(7-methyl-2-(piperidin-1-yl)quinolin...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

(E)-2-cyano-3-(7-methyl-2-(piperidin-1-yl)quinolin-3-yl)acrylamide

IUPAC Name

(E)-2-cyano-3-(7-methyl-2-piperidin-1-ylquinolin-3-yl)prop-2-enamide

Molecular Formula

C19H20N4O

Molecular Weight

320.4 g/mol

InChI

InChI=1S/C19H20N4O/c1-13-5-6-14-10-15(11-16(12-20)18(21)24)19(22-17(14)9-13)23-7-3-2-4-8-23/h5-6,9-11H,2-4,7-8H2,1H3,(H2,21,24)/b16-11+

InChI Key

AAISUDVSXFOHOW-LFIBNONCSA-N

SMILES

CC1=CC2=NC(=C(C=C2C=C1)C=C(C#N)C(=O)N)N3CCCCC3

Canonical SMILES

CC1=CC2=NC(=C(C=C2C=C1)C=C(C#N)C(=O)N)N3CCCCC3

Isomeric SMILES

CC1=CC2=NC(=C(C=C2C=C1)/C=C(\C#N)/C(=O)N)N3CCCCC3

CMQA, also known as 2-CN-AQ-3AA, was first synthesized by researchers at the Chalmers University of Technology in Sweden in 2011. The compound attracted attention due to its structural resemblance to molecules that have demonstrated excellent potential as anticancer agents. The CN group's presence was expected to bring about a greater affinity of the compound towards cancer cells, and the quinoline moiety was anticipated to aid in the induction of cell death through regulation of intracellular signaling pathways.

Physical and Chemical Properties

CMQA has a molecular weight of 355.42g/mol and has a clear, yellow liquid appearance. The compound is soluble in common solvents, such as DMSO, ethanol, and methanol. CMQA is a potent electrophile due to the presence of acrylamide. This characteristic enables it to react with a range of proteins and other biomolecules and, thus, has the potential to become a valuable therapeutic agent.

Synthesis and Characterization

CMQA is synthesized through a multistep process that involves the reaction of 2-
chloroquinoline-3-carbaldehyde and piperidine under reflux conditions. The final step of the synthesis involves the addition of acrylamide to the reaction mixture. The synthesized CMQA was then characterized using several analytical techniques, including NMR spectroscopy, HPLC, and mass spectrometry.

Analytical Methods

The analysis of CMQA involves several advanced analytical techniques that are used to determine its purity, structure, and composition. High-performance liquid chromatography (HPLC) is frequently used to quantify the amount of CMQA present in a sample due to its high sensitivity towards the compound. NMR spectroscopy is also a valuable tool used to identify the compound's structural characteristics due to its ability to provide detailed information regarding the atoms present in the molecule.

Biological Properties

Research has shown that CMQA exhibits potent anticancer properties by inducing G2/M cell cycle arrest and apoptosis in cancer cells. Additionally, the compound also has anti-inflammatory properties and has been shown to inhibit the expression of pro-inflammatory cytokines, which has suggested its potential use in the treatment of several inflammatory disorders.

Toxicity and Safety in Scientific Experiments

CMQA has been shown to have relatively low toxicity in vitro and in vivo. In animal studies, large doses of CMQA did not exhibit any adverse effects on the analyzed organs and tissue. However, more extensive research is required to determine the drug's potential side-effects in human trials.

Applications in Scientific Experiments

CMQA has been used in several scientific experiments and has demonstrated significant promise as a cancer-regulating agent. Additionally, the compound's anti-inflammatory properties and potential use in immunotherapy have been studied extensively.

Current State of Research

Currently, research is ongoing to identify additional potential applications of CMQA. Studies are underway to determine its possible use in gene therapy and to identify new mechanisms of action of the compound.

Potential Implications in Various Fields of Research and Industry

CMQA has significant potential for use in pharmaceuticals due to its potent anticancer and anti-inflammatory properties. It is also being explored for its possible use in gene therapy.

Limitations and Future Directions

Although CMQA has shown significant potential, there remains much to learn about the compound's mechanism of action in vivo. Future research should focus on understanding the potential implications of the compound's toxicity and developing a more complete picture of its mechanisms of action.

Future Directions

1. Investigating the mechanism of action of CMQA in vivo.
2. Evaluating the potential use of CMQA in gene therapy.
3. Studying the pharmacokinetics of CMQA and its metabolites.
4. Investigating possible drug-drug interactions with CMQA and common chemotherapeutic agents.
5. Examining the compound's use in combination with other drugs to enhance efficacy.
6. Developing more efficient synthesis methods to produce CMQA.
7. Identifying ways to improve the compound's pharmacological profile.
8. Investigating the compound's potential use in the treatment of inflammatory bowel disease.
9. Determining whether the compound has any potential for use in immune therapy.
10. Investigating the potential role of CMQA in the treatment of neurological disorders, such as Alzheimer's disease.